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Compound of Interest

Compound Name: Pentanediol

Cat. No.: B8720305

Abstract

1,5-Pentanediol (CAS No: 111-29-5) is a viscous, colorless, and odorless linear diol with the
chemical formula HO(CHz2)sOH.[1][2] This document provides a comprehensive overview of its
core chemical and physical properties, tailored for professionals in research, science, and drug
development. It includes detailed tables of quantitative data, standardized experimental
protocols for property determination, and visualizations of key chemical processes and
applications. Its utility as a chemical intermediate, particularly in the synthesis of polyesters and
polyurethanes, and its emerging role in pharmaceutical formulations as a penetration enhancer
are highlighted.[1][3][4]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1,5-Pentanediol are summarized
below. These properties are crucial for its application in chemical synthesis and formulation
development.

Table 1: Chemical Identification of 1,5-Pentanediol
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Identifier Value
IUPAC Name Pentane-1,5-diol[5]
Pentamethylene glycol, 1,5-
Synonyms )
Dihydroxypentane[6][7]
CAS Number 111-29-5[1]
Molecular Formula CsH1202[1]

Molecular Weight

104.15 g/mol [8][9]

Chemical Structure

HO(CHz)sOHJ9]

InChl Key

ALQSHHUCVQOPAS-UHFFFAOYSA-N[5][10]

SMILES

OCCCCCOo[9]

Table 2: Physical Properties of 1,5-Pentanediol
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Property Value Conditions
Clear, colorless, oily liquid[3] ]

Appearance Ambient
[11]

Odor Odorless[2][12] Ambient

Melting Point -18 °C (255 K)[1][8] -

Boiling Point 242 °C (515 K)[1][12] 1013 hPa[8]

Density 0.994 g/mL[1][12] 25°C

0.9939 g/cm3[8] 20 °C

Solubility in Water Miscible[1][6] 20 °C[2]
Soluble in methanol, ethanol,

o ) acetone, ethyl acetate.[5][12]

Solubility in Organics o o 25°C
Limited solubility in benzene,
petroleum ether.[5][13]

Vapor Pressure <0.01 mmHg (<1.33 Pa)[9][12] 20°C

1.14 hPa[8] 98.4 °C

Flash Point 135 °C (275 °F)[12][14] Closed Cup

142 °C (287.6 °F)[8][15] Closed Cup

Refractive Index (n2°/D) 1.450[12][15] 20 °C

Viscosity 135 mPa:-s[11] 20 °C

Surface Tension 43.3 mN/m[12] 20 °C

logP (Octanol/Water) -0.49[11][12] 25°C

pKa

14.83 + 0.10 (Predicted)[12]

Autoignition Temperature

335 °C (635 °F)[8][12]

Explosive Limits

1.3 - 13.1% (V)[8][12]

Experimental Protocols
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The following sections detail the methodologies for determining key physical and chemical
properties of 1,5-Pentanediol, based on established international standards.

Determination of Density (ASTM D4052)

The density of 1,5-Pentanediol can be determined using a digital density meter according to
ASTM D4052.[1][2][12][16]

o Apparatus: Digital density meter with an oscillating U-tube, capable of maintaining a constant
temperature (e.g., 20°C or 25°C).

e Procedure:

[e]

Calibrate the instrument with dry air and freshly distilled water.

o Introduce a small volume (approximately 1-2 mL) of 1,5-Pentanediol into the sample tube,
ensuring no air bubbles are present.[16]

o Allow the sample to thermally equilibrate to the set temperature.

o The instrument measures the change in the oscillating frequency of the U-tube caused by
the mass of the sample.[16]

o This frequency change is used with the calibration data to calculate and display the
density of the sample.

Determination of Melting Point (ASTM E324)

The melting point of 1,5-Pentanediol is determined using the capillary tube method as outlined
in ASTM E324.[7][14]

o Apparatus: Melting point apparatus with a heating bath and a calibrated thermometer or
digital temperature sensor.

e Procedure:

o Introduce a small, dry sample of 1,5-Pentanediol (previously frozen) into a capillary tube.
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o Place the capillary tube in the heating block of the melting point apparatus.
o Heat the block at a controlled rate.

o Record the temperature at which the substance first begins to melt (initial melting point)
and the temperature at which it becomes completely liquid (final melting point). Since 1,5-
Pentanediol is a liquid at room temperature, this procedure would be applied after
freezing the sample.

Determination of Boiling Point

The boiling point is determined by observing the temperature at which the vapor pressure of
the liquid equals the atmospheric pressure.

o Apparatus: Distillation flask, condenser, calibrated thermometer, heating mantle.
e Procedure:

o Place a sample of 1,5-Pentanediol in the distillation flask.

[¢]

Heat the sample gently.

Record the temperature at which the liquid boils and a stable temperature is observed on

[¢]

the thermometer with the bulb positioned at the vapor-liquid equilibrium point.

Correct the observed boiling point to standard atmospheric pressure (1013 hPa).

o

Determination of Flash Point (ASTM D93)

The flash point is determined using the Pensky-Martens closed-cup tester following the ASTM
D93 standard.[12][16]

o Apparatus: Pensky-Martens closed-cup apparatus.[16]
e Procedure:

o Fill the brass test cup with the 1,5-Pentanediol sample to the specified mark.
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o Place the lid on the cup and begin heating the sample at a specified, constant rate while
stirring.[16]

o At regular temperature intervals, apply an ignition source (a small flame) into the vapor
space of the cup.

o The flash point is the lowest temperature, corrected to standard atmospheric pressure, at
which the application of the ignition source causes the vapors of the sample to ignite.[8]

Determination of Partition Coefficient (logP) (OECD 117)

The n-octanol/water partition coefficient (logP) is determined using the High-Performance
Liquid Chromatography (HPLC) method as described in OECD Guideline 117.[8][17][18]

o Apparatus: HPLC system with a reverse-phase column (e.g., C18), UV detector, and
isocratic elution capability.

e Procedure:

[e]

Prepare a mobile phase of a methanol/water mixture.

o Calibrate the system by injecting a series of reference compounds with known logP values
and recording their retention times.

o Create a calibration curve by plotting the logarithm of the retention factor (k) versus the
known logP values.

o Inject the 1,5-Pentanediol sample and determine its retention time in duplicate.[6][18]

o Calculate the logP of 1,5-Pentanediol by interpolating its retention factor on the calibration

curve.[6]

Spectral Analysis (NMR, IR)

Structural confirmation and purity assessment are performed using spectroscopic methods.

e 1H and 3C NMR Spectroscopy: Spectra are recorded on an NMR spectrometer. The sample
is dissolved in a suitable deuterated solvent (e.g., CDCls or DMSO-ds). Chemical shifts are
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reported in ppm relative to an internal standard like tetramethylsilane (TMS).[9][19]

o FTIR Spectroscopy: The infrared spectrum is obtained using an FTIR spectrometer. A thin
film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) and scanned.
The resulting spectrum shows absorption bands corresponding to the characteristic
functional groups (O-H and C-H stretches, C-O bends).

Key Workflows and Mechanisms
Synthesis of 1,5-Pentanediol

A common industrial method for synthesizing 1,5-Pentanediol is the catalytic hydrogenation of
glutaric acid or its esters, such as dimethyl glutarate.[5][10][15] The process can be a direct
hydrogenation or a two-step route involving esterification followed by hydrogenation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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